Cas no 145708-28-7 (1-Piperazinepropanol,4-(2-aminoethyl)-)
145708-28-7 structure
Product Name:1-Piperazinepropanol,4-(2-aminoethyl)-
CAS No:145708-28-7
MF:C9H21N3O
MW:187.28254199028
CID:101504
PubChem ID:11819801
Update Time:2025-04-18
1-Piperazinepropanol,4-(2-aminoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinepropanol,4-(2-aminoethyl)-
- 3-[4-(2-AMINOETHYL)PIPERAZIN-1-YL]PROPAN-1-OL
- 1-Piperazinepropanol,4-(2-aminoethyl)-(9CI)
- DTXSID60473736
- 145708-28-7
- AKOS010933820
- SCHEMBL9346853
-
- Inchi: 1S/C9H21N3O/c10-2-4-12-7-5-11(6-8-12)3-1-9-13/h13H,1-10H2
- InChI Key: ARTMZCULTZZQJU-UHFFFAOYSA-N
- SMILES: OCCCN1CCN(CCN)CC1
Computed Properties
- Exact Mass: 187.16863
- Monoisotopic Mass: 187.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 52.7Ų
Experimental Properties
- PSA: 52.73
1-Piperazinepropanol,4-(2-aminoethyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
145708-28-7 (1-Piperazinepropanol,4-(2-aminoethyl)-) Related Products
- 5317-32-8(3-piperazin-1-ylpropan-1-ol)
- 5261-23-4(3,3',3'',3'''-(Ethane-1,2-diylbis-(azanetriyl))tetrakis(propan-1-ol))
- 5317-33-9(4-Methyl-1-piperazinepropanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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